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Compound of Interest

Compound Name: (Rac)-Enadoline

Cat. No.: B020227

(Rac)-Enadoline is a potent and selective kappa-opioid receptor agonist intended for research
purposes only.[1][2][3] Proper handling and disposal are critical to ensure the safety of
laboratory personnel and prevent environmental contamination. This guide provides essential
information and step-by-step procedures for the safe disposal of (Rac)-Enadoline, aligning
with best practices for potent pharmaceutical compounds and controlled substances.

I. Understanding (Rac)-Enadoline: Key
Characteristics

A thorough understanding of the compound's properties is the first step toward safe handling
and disposal. The following table summarizes key information for (Rac)-Enadoline.
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Property Value Source
Synonyms (Rac)-CI-977 free base [1112]
CAS Number 107431-28-7 [3]
Molecular Formula C24H32N203 -
Molecular Weight 396.52 g/mol -

) Assumed based on common
Appearance Solid (form may vary) )
lab chemicals

Room temperature in the
continental US; may vary

Storage elsewhere. Refer to the [2]
Certificate of Analysis for

specific storage conditions.

Potent kappa-opioid agonist.
May cause sedation,
] confusion, dizziness, visual
Primary Hazard ] ) ) [4]
distortions, and feelings of
depersonalization.[4] High

potential for abuse.

While not explicitly listed in the

brief search results, as a

potent opioid agonist, it should o
Inferred from opioid

Regulatory Status be handled as a controlled o

classification

substance. Users must comply

with all applicable federal,

state, and local regulations.

Il. Pre-Disposal Preparations and Safety Precautions

Before beginning any disposal procedures, it is imperative to consult the material's specific
Safety Data Sheet (SDS), which should be obtained from the supplier. The SDS will provide the
most detailed and accurate safety and disposal information.
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Personal Protective Equipment (PPE) is mandatory when handling (Rac)-Enadoline. This
includes, at a minimum:

o Safety glasses or goggles
o Chemical-resistant gloves (nitrile or other suitable material as specified in the SDS)
e Laboratory coat

All handling of the solid compound or concentrated solutions should be performed in a certified
chemical fume hood to prevent inhalation of airborne particles.

lll. Step-by-Step Disposal Procedures

The recommended disposal method for (Rac)-Enadoline is incineration by a licensed
hazardous waste disposal company. This ensures complete destruction of the potent opioid.

Step 1: Segregation and Labeling

¢ Do not mix (Rac)-Enadoline waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.

¢ Collect all waste containing (Rac)-Enadoline, including unused compound, contaminated
labware (e.g., vials, pipette tips), and used PPE, in a designated, leak-proof, and clearly
labeled waste container.

e The label should clearly state: "Hazardous Waste: (Rac)-Enadoline" and include any other
information required by your institution.

Step 2: Contacting Environmental Health and Safety (EHS)

o Contact your institution's EHS office to arrange for the pickup and disposal of the (Rac)-
Enadoline waste.

¢ Provide them with all necessary information, including the amount of waste and its
composition.

Step 3: On-Site Neutralization (for trace amounts, if approved)
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e For trace amounts of (Rac)-Enadoline (e.g., residual amounts in empty vials), some
institutions may have protocols for on-site neutralization before disposal. This should only be
performed if it is an approved and documented procedure within your institution's chemical
hygiene plan.

o A common method for the deactivation of opioids is the use of products containing activated
charcoal, which can adsorb the active pharmaceutical ingredient.[5][6]

» Do not attempt to neutralize bulk quantities of (Rac)-Enadoline without specific guidance
and approval from your EHS office.

Step 4: Documentation

e Maintain a detailed record of the disposal of (Rac)-Enadoline, including the date, quantity,
and method of disposal. This is a critical requirement for controlled substances.

IV. Disposal Methods Overview

The following table summarizes the recommended and non-recommended disposal methods
for (Rac)-Enadoline in a research setting.

Disposal Method Suitability Rationale

Ensures complete destruction

Licensed Hazardous Waste ] of the potent opioid and is the
_ _ Highly Recommended _
Incineration standard for pharmaceutical
waste.

Can render the compound
On-site Chemical Potentially Suitable for Trace inert, but requires a validated
Neutralization Amounts (with EHS approval) procedure and should not be

used for bulk disposal.

Leads to environmental

Sewer/Drain Disposal Not Recommended o
contamination of waterways.[7]
Poses a significant risk of
Regular Trash Disposal Not Recommended diversion and accidental

exposure.
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V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (Rac)-
Enadoline.
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Caption: Workflow for the safe disposal of (Rac)-Enadoline in a laboratory setting.
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By adhering to these procedures and maintaining a strong safety culture, researchers can
responsibly manage the disposal of (Rac)-Enadoline and other potent research compounds.
Always prioritize safety and compliance with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of (Rac)-Enadoline: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020227#rac-enadoline-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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